2-(5-hydroxypentanamido)acetic acid
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-hydroxypentanamido)acetic acid involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include protection of the amine group, alkylation of the protected amine, deprotection of the amine, and oxidation of the resulting alcohol to yield the carboxylic acid.", "Starting Materials": [ "5-aminovaleric acid", "acetic anhydride", "sodium bicarbonate", "sodium borohydride", "hydrogen peroxide", "sulfuric acid" ], "Reaction": [ "Protection of the amine group: 5-aminovaleric acid is reacted with acetic anhydride in the presence of sodium bicarbonate to yield the N-acetyl-5-aminovaleric acid.", "Alkylation of the protected amine: The N-acetyl-5-aminovaleric acid is reacted with an alkylating agent, such as methyl iodide, to yield the N-acetyl-2-(5-methylamino)pentanoic acid.", "Deprotection of the amine: The N-acetyl-2-(5-methylamino)pentanoic acid is deprotected by treatment with sodium borohydride in methanol to yield the 2-(5-methylamino)pentanoic acid.", "Oxidation of the alcohol: The 2-(5-methylamino)pentanoic acid is oxidized with hydrogen peroxide in the presence of sulfuric acid to yield the 2-(5-hydroxypentanamido)acetic acid." ] } | |
CAS RN |
1517220-99-3 |
Molecular Formula |
C7H13NO4 |
Molecular Weight |
175.2 |
Purity |
91 |
Origin of Product |
United States |
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